1-(4-methylbenzyl)-N-(2-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 1-[(4-methylphenyl)methyl]-N-(2-phenylethyl)pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C21H21N5/c1-16-7-9-18(10-8-16)14-26-21-19(13-25-26)20(23-15-24-21)22-12-11-17-5-3-2-4-6-17/h2-10,13,15H,11-12,14H2,1H3,(H,22,23,24)
• InChI Key: WCAJRTPPYYNUPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=NC=NC(=C3C=N2)NCCC4=CC=CC=C4
• Molecular Formula: C21H21N5
• Molecular Weight: 343.4 g/mol

Description

1-(4-methylbenzyl)-N-(2-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, also known as MPP, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in drug development.

Mechanism of Action

1-(4-methylbenzyl)-N-(2-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine works by binding to the ATP-binding site of kinases, thereby inhibiting their activity. This leads to the disruption of cell signaling pathways, which can ultimately result in the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-methylbenzyl)-N-(2-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine can induce apoptosis (programmed cell death) in cancer cells, as well as inhibit their migration and invasion. Additionally, 1-(4-methylbenzyl)-N-(2-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been found to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-methylbenzyl)-N-(2-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine in lab experiments is its specificity towards certain kinases, which allows for targeted inhibition of specific cell signaling pathways. However, one limitation is that 1-(4-methylbenzyl)-N-(2-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine may have off-target effects on other proteins, which can complicate data interpretation.

Future Directions

Future research on 1-(4-methylbenzyl)-N-(2-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine could focus on its potential applications in the treatment of specific types of cancer, as well as its effects on other diseases such as inflammatory bowel disease and Alzheimer's disease. Additionally, further studies could investigate the potential for combination therapies involving 1-(4-methylbenzyl)-N-(2-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine and other kinase inhibitors.

Synthesis Methods

The synthesis of 1-(4-methylbenzyl)-N-(2-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves a multi-step process that includes the reaction of 4-methylbenzaldehyde with ethyl acetoacetate to form 1-(4-methylbenzyl)-3-oxobutyl acetate. This intermediate is then reacted with hydrazine hydrate to form 1-(4-methylbenzyl)-3-hydrazinobutyl acetate. The final step involves the reaction of this intermediate with 2-phenylethylamine to form 1-(4-methylbenzyl)-N-(2-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine.

Scientific Research Applications

1-(4-methylbenzyl)-N-(2-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been studied for its potential applications in drug development, particularly as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in various diseases, including cancer. 1-(4-methylbenzyl)-N-(2-phenylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been found to inhibit the activity of certain kinases, making it a promising candidate for the development of new cancer therapies.